Cas no 946244-88-8 (N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide)

• Product Name: N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide
• CAS No: 946244-88-8
• MF: C₂₀H₂₀FN₅O
• MW: 365.404107093811
• CID: 6466314
• Update Time: 2025-06-14

N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide
• N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-3-fluorobenzamide

• Inchi： 1S/C20H20FN5O/c1-13-11-18(26(2)3)25-20(22-13)24-17-9-7-16(8-10-17)23-19(27)14-5-4-6-15(21)12-14/h4-12H,1-3H3,(H,23,27)(H,22,24,25)
• InChI Key： PUKMNWKIPGGDLL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NC(C)=CC(N(C)C)=N2)C=C1)(=O)C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide

Comprehensive Overview of N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide (CAS No. 946244-88-8)

N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide (CAS No. 946244-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a dimethylamino group and a fluorobenzamide segment, offering intriguing possibilities for modulating biological activity.

The compound's CAS No. 946244-88-8 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its systematic name, N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide, reflects its complex architecture, which includes a pyrimidine ring substituted with a dimethylamino group and a methyl group, as well as a phenyl ring linked to a fluorobenzamide unit. This structural complexity makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for pyrimidine derivatives and fluorinated benzamides has surged, driven by their roles in designing kinase inhibitors and other therapeutic agents. The presence of the fluorine atom in N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide enhances its metabolic stability and binding affinity, making it a promising scaffold for targeting specific enzymes or receptors. These properties align with current trends in drug development, where fluorinated compounds are increasingly favored for their improved pharmacokinetic profiles.

From a synthetic perspective, the preparation of N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide involves multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. Researchers often optimize these processes to achieve high yields and purity, as impurities can significantly impact biological assays. The compound's CAS No. 946244-88-8 is frequently cited in patents and research papers, underscoring its relevance in academic and industrial settings.

One of the most searched questions related to this compound is: "What are the potential applications of N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide in cancer research?" Preliminary studies suggest that its pyrimidine core may interact with ATP-binding sites of kinases, which are often dysregulated in cancer cells. Additionally, the fluorobenzamide moiety could contribute to selective targeting, reducing off-target effects. These insights have fueled interest in further preclinical evaluations.

Another hot topic is the compound's role in neurodegenerative disease research. The dimethylamino group in N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide may influence neurotransmitter systems, potentially offering avenues for treating conditions like Alzheimer's or Parkinson's disease. While these applications are still speculative, they highlight the compound's versatility and the need for more in-depth studies.

In summary, N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-fluorobenzamide (CAS No. 946244-88-8) represents a fascinating intersection of chemistry and biology. Its structural features, including the pyrimidine ring, fluorobenzamide, and dimethylamino group, make it a compelling subject for ongoing research. As scientists continue to explore its potential, this compound may emerge as a key player in the development of next-generation therapeutics.